- Reaction of cerium(IV) ammonium nitrate with aralkyl and aromatic ketones, Indian Journal of Chemistry, 1987, (10), 992-3
Cas no 3328-77-6 (Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-)
3328-77-6 structure
Product Name:Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-
- 1-(2,4-dihydroxy-5-nitrophenyl)ethanone
- 2’,4’-DIHYDROXY-5’-NITROACETOPHENONE
- 2' 4'-DIHYDROXY-5'-NITROACETOPHENONE
- 4,6-dihydroxy-3-nitroacetophenone
- 5-Nitro-resacetophenon
- 5-nitroresacetophenone
- AKOS015913557
- NSC-3928
- AKOS000112295
- F1693-0025
- 2',4'-Dihydroxy-5'-nitroacetophenone
- AE-842/33003040
- 1-(2,4-dihydroxy-5-nitrophenyl)ethan-1-one
- NSC3928
- 3328-77-6
- DTXSID80277758
- 1-{2,4-dihydroxy-5-nitrophenyl}ethanone
-
- Inchi: 1S/C8H7NO5/c1-4(10)5-2-6(9(13)14)8(12)3-7(5)11/h2-3,11-12H,1H3
- InChI Key: YDIKNQXUAAPWCX-UHFFFAOYSA-N
- SMILES: OC1=CC(=C(C=C1C(C)=O)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 197.03200
- Monoisotopic Mass: 197.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 27
- XLogP3: 1.8
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 142-146 °C(lit.)
- PSA: 103.35000
- LogP: 1.73180
- Solubility: Not determined
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 25-36-43
- Safety Instruction: S26; S36/37
-
Hazardous Material Identification:
- Risk Phrases:R25; R36; R43
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetic acid
Reference
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Raw materials
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Preparation Products
Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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